Cas no 1093644-03-1 (3-(Aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-ol)
3-(Aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-ol is a benzoxaborole derivative characterized by its unique boron-containing heterocyclic structure. The compound features an aminomethyl substituent, enhancing its reactivity and potential for functionalization. Its benzoxaborole core is known for stability and bioactivity, making it valuable in medicinal chemistry and pharmaceutical research. The presence of both hydroxyl and amine groups offers versatile binding capabilities, particularly in interactions with biological targets. This structure is of interest for applications in protease inhibition and antimicrobial development. The compound’s balanced hydrophilicity and lipophilicity contribute to favorable pharmacokinetic properties, supporting its utility in drug discovery and biochemical studies.
1093644-03-1 structure
Product Name:3-(Aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-ol
CAS No:1093644-03-1
MF:C8H10BNO2
MW:162.981502056122
MDL:MFCD20726898
CID:4674683
PubChem ID:57451828
Update Time:2025-06-07
3-(Aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dihydro-1-hydroxy-2,1-benzoxaborole-3-methanamine
- 3-(aminomethyl)benzo[c][1,2]oxaborol-1(3H)-ol
- CIBFETVOAAGXSK-UHFFFAOYSA-N
- 3-(aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-ol
- 3-(Aminomethyl)-1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole
- 3-(Aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-ol
-
- MDL: MFCD20726898
- Inchi: 1S/C8H10BNO2/c10-5-8-6-3-1-2-4-7(6)9(11)12-8/h1-4,8,11H,5,10H2
- InChI Key: CIBFETVOAAGXSK-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC=CC=2C1CN)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 167
- Topological Polar Surface Area: 55.5
3-(Aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A611055-50mg |
3-(Aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-ol |
1093644-03-1 | 50mg |
$ 133.00 | 2023-04-19 | ||
| TRC | A611055-100mg |
3-(Aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-ol |
1093644-03-1 | 100mg |
$ 253.00 | 2023-04-19 | ||
| TRC | A611055-250mg |
3-(Aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-ol |
1093644-03-1 | 250mg |
$ 557.00 | 2023-04-19 | ||
| TRC | A611055-500mg |
3-(Aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-ol |
1093644-03-1 | 500mg |
$ 1200.00 | 2023-09-08 | ||
| Enamine | EN300-267565-1mg |
3-(aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-ol |
1093644-03-1 | 1mg |
$1043.0 | 2022-02-28 | ||
| Enamine | EN300-267565-2mg |
3-(aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-ol |
1093644-03-1 | 2mg |
$1043.0 | 2022-02-28 | ||
| Enamine | EN300-267565-5mg |
3-(aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-ol |
1093644-03-1 | 5mg |
$1043.0 | 2022-02-28 | ||
| Enamine | EN300-267565-10mg |
3-(aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-ol |
1093644-03-1 | 10mg |
$1043.0 | 2022-02-28 | ||
| Enamine | EN300-267565-20mg |
3-(aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-ol |
1093644-03-1 | 20mg |
$1043.0 | 2022-02-28 | ||
| Enamine | EN300-267565-25mg |
3-(aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-ol |
1093644-03-1 | 25mg |
$1043.0 | 2022-02-28 |
3-(Aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-ol Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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